Cas no 24090-18-4 (4,7-Dioxo-7-(thiophen-2-yl)heptanoic acid)

• Product Name: 4,7-Dioxo-7-(thiophen-2-yl)heptanoic acid
• CAS No: 24090-18-4
• MF: C₁₁H₁₂O₄S
• MW: 240.275582313538
• MDL: MFCD02257797
• CID: 281404
• PubChem ID: 2915935
• Update Time: 2025-11-06

4,7-Dioxo-7-(thiophen-2-yl)heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,7-Dioxo-7-(thiophen-2-yl)heptanoic acid
• 2-Thiopheneheptanoicacid, g,z-dioxo-
• 4,7-Dioxo-7-thiophen-2-yl-heptanoic acid
• 4,7-dioxo-7-thiophen-2-ylheptanoic acid
• A878021
• ZAA09018
• EN300-31656
• AB01323508-02
• 4, 7-dioxo-7-thiophen-2-ylheptanoic acid
• DTXSID20387800
• BB 0219941
• Heptanoic acid, 4,7-dioxo-7-thiophen-2-yl-
• 2-Thiopheneheptanoicacid,g,z-dioxo-
• 4,7-dioxo-7-(thiophen-2-yl)heptanoicacid
• YVUGOXHLJJWQFP-UHFFFAOYSA-N
• 4,7-dioxo-7-(2-thienyl)heptanoic acid
• MFCD02257797
• FT-0678378
• BS-37457
• NCGC00329566-01
• AKOS000300325
• BRD-K21870970-001-01-0
• 24090-18-4
• Z57207799
• STK278282

• MDL： MFCD02257797
• Inchi： 1S/C11H12O4S/c12-8(4-6-11(14)15)3-5-9(13)10-2-1-7-16-10/h1-2,7H,3-6H2,(H,14,15)
• InChI Key： YVUGOXHLJJWQFP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCC(CCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 240.04600
• Monoisotopic Mass: 240.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 99.7Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 476.4 °C at 760 mmHg
• Flash Point: 241.9 °C
• PSA: 99.68000
• LogP: 2.14490
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4,7-Dioxo-7-(thiophen-2-yl)heptanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,7-Dioxo-7-(thiophen-2-yl)heptanoic acid

Market Research and Analysis of 4,7-Dioxo-7-(thiophen-2-yl)heptanoic Acid in Chemical-Biomedical Field

The compound 4,7-Dioxo-7-(thiophen-2-yl)heptanoic acid, identified by the CAS number 24090-18-4, has garnered significant attention in the chemical-biomedical industry due to its unique structural properties and potential applications in drug development. This research brief aims to provide an in-depth analysis of the market dynamics, current research trends, and future prospects of this compound.

Recent studies have highlighted the compound's ability to modulate key biological pathways, making it a promising candidate for therapeutic interventions. The integration of thiophene moieties into its structure enhances its pharmacokinetic properties, thereby improving bioavailability and efficacy.

Market demand for 4,7-Dioxo-7-(thiophen-2-yl)heptanoic acid is driven by its application in preclinical studies targeting various disease states. The global supplier network for this compound is expanding rapidly to meet the increasing demand from pharmaceutical companies and research institutions.

From a research perspective, advancements in synthetic methodologies have facilitated the scalable production of this compound. Collaborative efforts between academia and industry are further accelerating its translation into clinical applications.

In conclusion, 4,7-Dioxo-7-(thiophen-2-yl)heptanoic acid represents a significant innovation in the chemical-biomedical sector. Its continued development will undoubtedly contribute to the advancement of novel therapeutic strategies.